Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate

• Molecular Formula: C8H5BrClN3O2
• Molecular Weight: 290.50 g/mol
• IUPAC Name: methyl 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate
• InChI: InChI=1S/C8H5BrClN3O2/c1-15-8(14)4-5(9)13-3-2-11-6(10)7(13)12-4/h2-3H,1H3
• InChI Key: IHBWLXLUQIJVPQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N2C=CN=C(C2=N1)Cl)Br

Description

Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate is a useful research compound. Its molecular formula is C8H5BrClN3O2 and its molecular weight is 290.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 8-chloroimidazo[1,2-a]pyrazine-2-carboxylate (9.9 g, 46.8 mmol) in acetonitrile (600 mL) was added NBS (8.9 g, 50.1 mmol), and benzoyl peroxide (90 mg, 0.37 mmol). The mixture was then heated to reflux for 1 h, cooled to r.t., and water (1800 mL) was added. The resulting solids were filtered, washed with water, and air dried to give the title compound (11 g). LRMS (ESI) calc (M+H)+=289.9/291.9. found 290.0/292.0